Cas no 1363380-69-1 (Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate)

• Product Name: Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate
• CAS No: 1363380-69-1
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 4590935
• PubChem ID: 72207747
• Update Time: 2025-05-21

Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate
• 1H-Indazole-3-carboxylic acid, 6-amino-1-methyl-, methyl ester
• 1363380-69-1
• P12972
• SY342928
• MFCD21642036
• SB19945
• CS-0057265
• methyl 6-amino-1-methylindazole-3-carboxylate
• PB35691

• Inchi： 1S/C10H11N3O2/c1-13-8-5-6(11)3-4-7(8)9(12-13)10(14)15-2/h3-5H,11H2,1-2H3
• InChI Key： WUJBIVYMGOJTEV-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC(N)=C2)C(C(OC)=O)=N1

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 390.4±22.0 °C at 760 mmHg
• Flash Point: 189.9±22.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate

Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate: A Comprehensive Overview

Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate (CAS No. 1363380-69-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and material science. The structure of Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate features an indazole ring system substituted with an amino group at position 6, a methyl group at position 1, and a methyl ester at position 3. These substituents contribute to its unique chemical properties and potential biological activities.

The synthesis of Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate typically involves multi-step organic reactions, including nucleophilic substitutions, reductions, and esterifications. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, making it more environmentally friendly and cost-effective.

One of the most promising applications of Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate lies in its potential as a precursor for drug development. Indazoles are known for their ability to interact with various biological targets, such as kinases, proteases, and ion channels. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Its amino group and ester functionality provide opportunities for further functionalization, enabling the creation of derivatives with enhanced bioactivity.

In addition to its pharmacological applications, Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate has been investigated for its role in materials science. The indazole moiety is known to exhibit interesting electronic properties, making it a candidate for use in organic electronics. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Its methyl substituents may influence the electronic characteristics of the material, potentially improving device performance.

The stability and reactivity of Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate have also been studied extensively. Under certain conditions, the compound can undergo cyclization reactions or participate in cross-coupling reactions, leading to the formation of more complex structures. These reactions are often facilitated by transition metal catalysts or organocatalysts, which have been developed recently to enhance reaction efficiency.

From a safety standpoint, Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate is not classified as a hazardous chemical under standard regulations. However, like all chemicals, it should be handled with care in accordance with good laboratory practices. Proper storage conditions and personal protective equipment are recommended to ensure safe handling during synthesis and experimentation.

In conclusion, Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate (CAS No. 1363380-69-1) is a versatile compound with potential applications in drug discovery and materials science. Its unique structure and functional groups make it an attractive target for further research and development. As new synthetic methods and biological insights emerge, this compound is expected to play an increasingly important role in advancing both academic and industrial projects.